3-Hexenal, (3Z)-
3-Hexenal, (3Z)-
Cis-3-hexenal is the cis-isomer of 3-hexenal. It has a role as a flavouring agent and a plant metabolite.
, also known as 3-hexenal or (e)-2-hexanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. is an apple, fatty, and fruity tasting compound that can be found in a number of food items such as peach (var. ), celery leaves, other cereal product, and carrot. This makes a potential biomarker for the consumption of these food products.
, also known as 3-hexenal or (e)-2-hexanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. is an apple, fatty, and fruity tasting compound that can be found in a number of food items such as peach (var. ), celery leaves, other cereal product, and carrot. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
6789-80-6
VCID:
VC0147320
InChI:
InChI=1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3
SMILES:
CCC=CCC=O
Molecular Formula:
C6H10O
Molecular Weight:
98.14 g/mol
3-Hexenal, (3Z)-
CAS No.: 6789-80-6
Reference Standards
VCID: VC0147320
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol
| CAS No. | 6789-80-6 |
|---|---|
| Product Name | 3-Hexenal, (3Z)- |
| Molecular Formula | C6H10O |
| Molecular Weight | 98.14 g/mol |
| IUPAC Name | hex-3-enal |
| Standard InChI | InChI=1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3 |
| Standard InChIKey | GXANMBISFKBPEX-ARJAWSKDSA-N |
| Isomeric SMILES | CC/C=C\CC=O |
| SMILES | CCC=CCC=O |
| Canonical SMILES | CCC=CCC=O |
| Density | d224 0.85 0.967-0.973 |
| Melting Point | 126 °C 126°C |
| Physical Description | colourless liquid |
| Description | Cis-3-hexenal is the cis-isomer of 3-hexenal. It has a role as a flavouring agent and a plant metabolite. , also known as 3-hexenal or (e)-2-hexanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. is an apple, fatty, and fruity tasting compound that can be found in a number of food items such as peach (var. ), celery leaves, other cereal product, and carrot. This makes a potential biomarker for the consumption of these food products. |
| Synonyms | (3Z)-3-Hexenal; (Z)-3-Hexenal; (Z)-Hex-3-enal; 3-(Z)-Hexenal |
| PubChem Compound | 23234 |
| Last Modified | Nov 11 2021 |
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